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Compound of Interest

Compound Name:
2-(Benzyl(methyl)amino)ethanol-

d4

Cat. No.: B566810 Get Quote

In-Depth Technical Guide: 2-
(Benzyl(methyl)amino)ethanol-d4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(Benzyl(methyl)amino)ethanol-
d4, a deuterated analog of N-Benzyl-N-methylethanolamine. This isotopically labeled

compound is a valuable tool in pharmaceutical and metabolic research, offering unique

advantages in tracing and quantifying metabolic pathways. This document details the precise

location of deuterium labeling, provides key quantitative data, outlines a representative

synthetic protocol, and illustrates the synthetic pathway.

Deuterium Labeling Position
The deuterium atoms in 2-(Benzyl(methyl)amino)ethanol-d4 are specifically located on the

ethanol backbone of the molecule. The International Union of Pure and Applied Chemistry

(IUPAC) name for this compound is 2-[benzyl(methyl)amino]-1,1,2,2-tetradeuterioethanol. This

indicates that all four hydrogen atoms on the two carbon atoms of the ethanol moiety have

been replaced by deuterium.

The molecular structure and labeling position are illustrated in the diagram below.
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Molecular Structure of 2-(Benzyl(methyl)amino)ethanol-d4
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Synthetic Pathway of 2-(Benzyl(methyl)amino)ethanol-d4

Reaction Conditions

N-Methylethanolamine-1,1,2,2-d4

2-(Benzyl(methyl)amino)ethanol-d4

Benzyl Chloride Base (e.g., Na₂CO₃) Solvent (e.g., Toluene) Heat (Reflux)
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[https://www.benchchem.com/product/b566810#deuterium-labeling-position-in-2-benzyl-
methyl-amino-ethanol-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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